Cas no 14228-73-0 (1,4-Cyclohexanedimethanol Diglycidyl Ether)

• Product name: 1,4-Cyclohexanedimethanol Diglycidyl Ether
• CAS No: 14228-73-0
• MF: C₁₄H₂₄O₄
• MW: 256.33796
• CID: 49686

1,4-Cyclohexanedimethanol Diglycidyl Ether Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis((2,3-epoxypropoxy)methyl)cyclohexane
• 1,4-CYCLOHEXANEDIMETHANOL DIGLYCIDYL ETHER
• 2-[[4-(oxiran-2-ylmethoxymethyl)cyclohexyl]methoxymethyl]oxirane
• 1,4-Cyclohexanedimethanol diglycidyl ether,mixture of cis and trans
• 2,2'-[cyclohexane-1,4-diylbis(methanediyloxymethanediyl)]dioxirane
• EINECS 238-098-4
• Cyclohexane,1,4-bis[(2,3-epoxypropoxy)methyl]- (8CI)
• 1,4-Bis(glycidoxymethyl)cyclohexane
• 1,4-Bis(hydroxymethyl)cyclohexane diglycidyl ether
• 1,4-Bis[(glycidyloxy)methyl]cyclohexane
• 1,4-Cyclohexanedimethanol digycidyl ether
• 1,4-bis(glycidyloxymethyl)cyclohexane
• cyclohexanedimethanol diglycidyl ether
• 1,4-Bis(oxiranylmethoxymethyl)cyclohexane
• 1,4-Bis[(2,3-epoxypropoxy)methyl]cyclohexan
• 1,4-Bis[(oxiranylmethoxy)methyl]cyclohexane
• 1,4-bis[(2,3-Epoxypropoxy)ethyl]cyclohexane
• 1,4-bis[(2,3-epoxypropoxy)methyl]cyclohexane
• DIGLYCIDYL ETHER OF 1,4-CYCLOHEXANEDIMETHANOL
• 1,4-Bis((oxiran-2-ylMethoxy)Methyl)cyclohexane
• 1,4-Cyclohexanedimethanol diglycidylether
• 1,4-Cyclohexanedimethanol Diglycidyl Ether

• Inchi： 1S/C14H24O4/c1-2-12(6-16-8-14-10-18-14)4-3-11(1)5-15-7-13-9-17-13/h11-14H,1-10H2
• InChI Key： VQMQXWYQIIUJIT-UHFFFAOYSA-N
• SMILES： O1CC1COCC1CCC(COCC2OC2)CC1

Computed Properties

• Exact Mass: 256.16700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.1 g/mL at 25 °C(lit.)
• Boiling Point: 154-160°C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.481(lit.)
• PSA: 43.52000
• LogP: 1.62360
• Solubility: Not available
• Vapor Pressure: 11.4 mm Hg ( 25 °C)

1,4-Cyclohexanedimethanol Diglycidyl Ether Security Information

• WGK Germany：3
• Hazard Category Code： R43: skin contact can produce allergic reactions.
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R43

1,4-Cyclohexanedimethanol Diglycidyl Ether Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Additional information on 1,4-Cyclohexanedimethanol Diglycidyl Ether

Comprehensive Guide to 1,4-Cyclohexanedimethanol Diglycidyl Ether (CAS No. 14228-73-0): Properties, Applications, and Industry Trends

1,4-Cyclohexanedimethanol Diglycidyl Ether (CAS No. 14228-73-0) is a high-performance epoxy compound widely recognized for its versatility in industrial and specialty applications. This cycloaliphatic diepoxide is characterized by its unique molecular structure, combining the rigidity of cyclohexane with the reactivity of glycidyl ether groups. As sustainability and material innovation dominate global discussions, this compound has gained attention for its role in developing eco-friendly coatings, adhesives, and composite materials.

The chemical's CAS registry number 14228-73-0 serves as a critical identifier in regulatory documentation and technical literature. With increasing demand for low-VOC formulations and high-temperature resistant materials, researchers are exploring novel applications of this epoxy derivative. Recent studies highlight its potential in UV-curable systems and as a modifier for biobased polymers, addressing current market needs for sustainable chemistry solutions.

From a molecular perspective, 1,4-Cyclohexanedimethanol Diglycidyl Ether offers distinct advantages over conventional aromatic epoxies. Its saturated ring structure provides enhanced weather resistance and hydrolytic stability, making it particularly valuable in outdoor applications. The compound's low viscosity and excellent flow characteristics facilitate processing in complex formulations, a property frequently queried in technical forums and material science discussions.

Industrial applications of this chemical span multiple sectors. In the electronics industry, its dielectric properties make it suitable for encapsulation materials and printed circuit board formulations. The automotive sector utilizes its thermal stability in powder coatings for engine components, while the aerospace industry values its contribution to lightweight composite matrices. These diverse applications reflect the growing search trends for multi-functional epoxy systems in advanced manufacturing.

Recent technological advancements have spotlighted the role of CAS 14228-73-0 in smart material development. Researchers are investigating its compatibility with nanofillers to create materials with tunable properties, responding to the increasing online searches for adaptive coatings and self-healing polymers. The compound's ability to form highly crosslinked networks while maintaining flexibility addresses common formulation challenges discussed in polymer science communities.

Quality control and handling of 1,4-Cyclohexanedimethanol Diglycidyl Ether require specific attention to its epoxide equivalent weight (EEW) and hydrolyzable chloride content—parameters frequently searched by quality assurance professionals. Manufacturers emphasize batch-to-batch consistency to ensure predictable performance in downstream applications, particularly in sensitive formulations like optical grade resins or medical device coatings.

The global market for this specialty chemical shows steady growth, driven by increasing demand in renewable energy applications such as wind turbine blade composites and solar panel encapsulants. Industry analysts note rising search volumes for green epoxy alternatives, positioning this cycloaliphatic compound as a viable option for environmentally conscious formulators seeking to reduce carbon footprints without compromising performance.

Future developments surrounding CAS No. 14228-73-0 are expected to focus on catalyst systems that enhance curing efficiency and hybrid formulations that combine its benefits with other sustainable chemistries. As material science evolves to meet circular economy principles, this epoxy derivative continues to attract research interest, evidenced by growing academic publications and patent filings related to its innovative applications.